Cas no 630-22-8 (2,2-Dimethylthiopropionamide)

• Product Name: 2,2-Dimethylthiopropionamide
• CAS No: 630-22-8
• Molecular Formula: C₅H₁₁NS
• Molecular Weight: 117.2125
• MDL: MFCD09742834
• CID: 512906
• PubChem ID: 3031130

2,2-Dimethylthiopropionamide Properties

Names and Identifiers

• 2,2-Dimethylpropanethioamide
• 2,2,2-Trimethylthioacetamide
• 2,2-Dimethylthiopropionamide
• Propanethioamide,2,2-dimethyl-
• NSC 381432
• Neopentanethioamide
• Thiopivalamide
• Propanethioamide, 2,2-dimethyl-
• 2,2-dimethyl-thiopropionamide
• 2,2-dimethylthio propionamide
• NIOSH/UE4523000
• 2-Methyl-2-methylthiopropionamide
• FJZJUSOFGBXHCV-UHFFFAOYSA-N
• 9562AB
• NSC381432
• Propionamide, 2-methyl-2-methylthio-
• AKO
• SY029105
• SCHEMBL1026012
• DTXSID00388714
• DB-028038
• SCHEMBL12102191
• AS-10697
• UE45230000
• Z278180216
• 630-22-8
• Dabrafenib related; GW 441956X
• NSC-381432
• CS-0044786
• MFCD09742834
• EN300-36990
• AKOS000150524

• MDL： MFCD09742834
• InChIKey： FJZJUSOFGBXHCV-UHFFFAOYSA-N
• Inchi： 1S/C5H11NS/c1-5(2,3)4(6)7/h1-3H3,(H2,6,7)
• SMILES： S=C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 117.06100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 117.06122053g/mol
• Heavy Atom Count: 7
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 58.1

Experimental Properties

• LogP: 2.01890
• PSA: 58.11000
• Water Partition Coefficient: Soluble in water (10 g/L) (25°C).
• Boiling Point: 162.1°C at 760 mmHg
• Melting Point: 117-119 ºC (ethyl acetate hexane )
• Vapor Pressure: 2.2±0.3 mmHg at 25°C
• Flash Point: 51.9±22.6 ºC,
• Solubility: Slightly soluble (10 g/l) (25 º C),
• Density: 0.978±0.06 g/cm3 (20 ºC 760 Torr),